Cas no 23012-13-7 (1,3-oxazole-4-carboxylic acid)

• Product Name: 1,3-oxazole-4-carboxylic acid
• CAS No: 23012-13-7
• MF: C₄H₃NO₃
• MW: 113.071521043777
• MDL: MFCD06797151
• CID: 52201
• PubChem ID: 87574274
• Update Time: 2025-04-18

1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Oxazole-4-carboxylic acid
• 1,3-Oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic Acid
• 4-OXAZOLECARBOXYLIC ACID EP
• 4-Carboxy-1,3-oxazole
• 4-Carboxy-oxazol
• 4-CARBOXYOXAZOLE
• 4-oxazolcarboxylic acid
• 5-methyloxazole-4-carboxylic acid
• Oxazol-4-carbonsaeure
• 4-Oxazolecarboxylicacid
• oxazole-4-carboxylic
• PubChem11025
• 4-oxazolecarboxlic acid
• JBCFJMYPJJWIRG-UHFFFAOYSA-N
• SBB053171
• STL554827
• BBL101033
• RP00574
• P
• AC-6589
• DS-0679
• CS-W019634
• MFCD06797151
• FT-0647015
• Z1095349994
• AM20090239
• A4878
• F0001-0803
• AKOS005256548
• Oxazole-4-carboxylicacid
• PB14470
• PS-5716
• 23012-13-7
• DTXSID70558427
• SY003724
• O0288
• SCHEMBL322910
• 4-Oxazolecarboxylic acid, 97%
• EN300-68618
• W-206799
• DB-013049
• 1,3-oxazole-4-carboxylic acid

• MDL： MFCD06797151
• Inchi： 1S/C4H3NO3/c6-4(7)3-1-8-2-5-3/h1-2H,(H,6,7)
• InChI Key： JBCFJMYPJJWIRG-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 113.01100
• Monoisotopic Mass: 113.011292958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.45
• Melting Point: 140.0 to 144.0 deg-C
• Boiling Point: 289.324°C at 760 mmHg
• Flash Point: 128.779℃
• Refractive Index: 1.517
• PSA: 63.33000
• LogP: 0.37280
• Sensitiveness: Sensitive to air

1,3-oxazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles